Cas no 2027864-61-3 (5-(azetidin-3-yl)-4-methyl-1,3-thiazole)

• Product Name: 5-(azetidin-3-yl)-4-methyl-1,3-thiazole
• CAS No: 2027864-61-3
• MF: C₇H₁₀N₂S
• MW: 154.232699871063
• CID: 5925511
• PubChem ID: 156600098
• Update Time: 2025-05-21

5-(azetidin-3-yl)-4-methyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• Thiazole, 5-(3-azetidinyl)-4-methyl-
• 5-(azetidin-3-yl)-4-methyl-1,3-thiazole
• EN300-1757806
• 2027864-61-3

• Inchi： 1S/C7H10N2S/c1-5-7(10-4-9-5)6-2-8-3-6/h4,6,8H,2-3H2,1H3
• InChI Key： DCTDMIOMTZNTBG-UHFFFAOYSA-N
• SMILES： S1C(C2CNC2)=C(C)N=C1

Computed Properties

• Exact Mass: 154.05646950g/mol
• Monoisotopic Mass: 154.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• Density: 1.184±0.06 g/cm3(Predicted)
• Boiling Point: 276.9±30.0 °C(Predicted)
• pka: 10.07±0.40(Predicted)

Additional information on 5-(azetidin-3-yl)-4-methyl-1,3-thiazole

Introduction to 5-(azetidin-3-yl)-4-methyl-1,3-thiazole (CAS No. 2027864-61-3)

5-(azetidin-3-yl)-4-methyl-1,3-thiazole is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. With the CAS number 2027864-61-3, this compound represents a promising scaffold for the development of novel therapeutic agents. The presence of both azetidine and thiazole rings in its molecular structure endows it with a rich chemical diversity, making it an attractive candidate for further investigation.

The compound's molecular formula can be represented as C₈H₁₁NS₂, highlighting its composition of carbon, hydrogen, nitrogen, and sulfur atoms. The azetidine ring, a five-membered saturated heterocycle containing nitrogen, contributes to the compound's flexibility and reactivity, while the thiazole ring introduces additional electronic and steric features that can influence its interactions with biological targets. This combination of structural elements has positioned 5-(azetidin-3-yl)-4-methyl-1,3-thiazole as a subject of interest for drug discovery efforts.

In recent years, there has been a growing emphasis on the development of small-molecule inhibitors targeting various disease pathways. The structural motif of 5-(azetidin-3-yl)-4-methyl-1,3-thiazole has shown promise in preliminary studies as a potential scaffold for modulating enzyme activity and receptor binding. For instance, derivatives of this compound have been explored for their interactions with kinases and other signaling proteins, which are critical in processes such as cell proliferation and inflammation.

One of the most compelling aspects of 5-(azetidin-3-yl)-4-methyl-1,3-thiazole is its ability to serve as a versatile building block for medicinal chemists. By modifying specific functional groups within its structure, researchers can fine-tune its pharmacological properties to achieve desired outcomes. This adaptability has led to several synthetic strategies being developed to access novel analogs of this compound, each with the potential to exhibit enhanced efficacy or reduced toxicity compared to existing treatments.

The synthesis of 5-(azetidin-3-yl)-4-methyl-1,3-thiazole involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Common synthetic routes include cyclization reactions followed by nucleophilic substitution or alkylation steps to introduce the desired substituents. Advances in catalytic methods have also enabled more efficient synthetic pathways, reducing the environmental impact and cost associated with its production.

From a computational chemistry perspective, 5-(azetidin-3-yl)-4-methyl-1,3-thiazole has been subjected to extensive molecular modeling studies to predict its binding affinity and mode of interaction with biological targets. These studies have provided valuable insights into how modifications to its structure can improve its pharmacokinetic properties. For example, computational analysis has suggested that certain steric hindrances can be mitigated by introducing bulky substituents at specific positions on the azetidine ring.

The pharmacological profile of 5-(azetidin-3-yl)-4-methyl-1,3-thiazole has been evaluated in various in vitro assays to assess its potential therapeutic applications. Initial findings indicate that this compound exhibits inhibitory activity against certain enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. Additionally, its interaction with membrane-bound receptors has been explored, revealing promising results for applications in neurodegenerative disorders.

In conclusion,5-(azetidin-3-yl)-4-methyl-1,3-thiazole (CAS No. 2027864-61-3) represents a significant advancement in pharmaceutical research due to its unique structural features and potential biological activities. Its versatility as a scaffold for drug development underscores the importance of continued investigation into this class of compounds. As our understanding of disease mechanisms evolves, so too will the applications of such heterocyclic molecules in therapeutic contexts.